1-(2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)-3-(4-methoxyphenyl)thiourea

• IUPAC Name: 1-[2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl]-1-(furan-2-ylmethyl)-3-(4-methoxyphenyl)thiourea
• InChI: InChI=1S/C24H24ClN3O2S/c1-16-21(22-14-17(25)5-10-23(22)26-16)11-12-28(15-20-4-3-13-30-20)24(31)27-18-6-8-19(29-2)9-7-18/h3-10,13-14,26H,11-12,15H2,1-2H3,(H,27,31)
• InChI Key: FLMAIWUZRVNWFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)Cl)CCN(CC3=CC=CO3)C(=S)NC4=CC=C(C=C4)OC
• Molecular Formula: C24H24ClN3O2S
• Molecular Weight: 454.0 g/mol

Description

1-(2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl)-1-(furan-2-ylmethyl)-3-(4-methoxyphenyl)thiourea is a useful research compound. Its molecular formula is C24H24ClN3O2S and its molecular weight is 453.99. The purity is usually 95%.
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Scientific Research Applications

Spectral Studies and Quantum-Chemical Calculations

Research on furan derivatives, including those with phenyl substituted thiourea, has shown that these compounds exhibit intricate intramolecular hydrogen bonding, as investigated through IR spectroscopy and supported by semi-empirical quantum-chemical calculations. X-ray crystallography of selected compounds highlighted strong hydrogen bonds and varied intermolecular interactions, suggesting their significance in the development of supramolecular architectures (Hritzová et al., 2005).

Tuberculostatic Activity

Compounds synthesized from indolylalkylthioureas have been explored for their chemotherapeutic properties, demonstrating potential tuberculostatic activity. This suggests a promising avenue for the application of such compounds in the development of new treatments for tuberculosis (Pershin et al., 2004).

Organosilicon Synthesis

Research into the organosilicon synthesis of isocyanates, including those derived from furan and thiophene, has provided a convenient synthesis route for both known and unknown isocyanates. This method's versatility suggests potential applications in the synthesis of pharmaceuticals and materials science (Lebedev et al., 2006).

Antimicrobial Agents

The synthesis of thiophene derivatives has demonstrated significant antimicrobial activity, suggesting their potential as a new class of antimicrobial agents. This area of research could lead to the development of new treatments for bacterial infections (Benneche et al., 2011).

Anti-Viral Activities

Furan-2(3H)-one derivatives have shown promising antiviral activity against H5N1 virus, indicating the potential for these compounds to contribute to antiviral drug development. The specificity and efficacy of these compounds against the virus suggest a targeted approach to antiviral treatment (Flefel et al., 2014).

Molecular Docking and Cytotoxicity Studies

Thiourea derivatives have been studied for their binding affinity to DNA, showcasing potential applications in cancer research. Molecular docking studies, alongside cytotoxicity assays against cancer cell lines, have revealed the promising therapeutic potential of these compounds (Mushtaque et al., 2016).